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Introduction
Triethylammonium bicarbonate (TEAB) buffer is a volatile buffer solution widely utilized in

high-performance liquid chromatography (HPLC), particularly for the separation and purification

of biomolecules such as oligonucleotides, peptides, and proteins.[1][2] Its volatility is a key

advantage, as it can be easily removed from the sample post-purification by lyophilization or

evaporation, leaving the analyte of interest free of buffer salts.[3] This characteristic is

especially beneficial for applications requiring subsequent analysis by mass spectrometry (MS).

[4] This document provides detailed application notes and protocols for the preparation and use

of a 1M TEAB buffer solution for HPLC applications.

Chemical Properties and Applications
TEAB is formed by the reaction of triethylamine (TEA), a weak base, with carbonic acid, which

is generated by dissolving carbon dioxide in water. The resulting buffer typically has a pH in the

range of 8.4 to 8.6.[2]

Key Applications:

Reversed-Phase HPLC (RP-HPLC) of Oligonucleotides: TEAB acts as an ion-pairing agent,

neutralizing the negative charges on the phosphate backbone of oligonucleotides, which
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allows for their retention and separation on hydrophobic C8 or C18 columns.

Purification of Peptides and Proteins: In proteomics research, TEAB is used as a mobile

phase component in the LC-MS analysis of proteins and peptides.[4]

Ion-Exchange Chromatography: It can be employed in the study of noncovalent

macromolecular complexes under "non-denaturing" conditions.[4]

Data Presentation
Table 1: Properties of 1M Triethylammonium
Bicarbonate Buffer

Property Value Reference

Concentration 1 M

pH 8.4 - 8.6 (at 20°C)

Density 1.015 - 1.024 g/mL (at 25°C)

Appearance Colorless liquid

Storage Temperature 2 - 8°C [1]

Volatility
High (easily removed by

lyophilization)
[3]

Table 2: Comparison of Preparation Methods for TEAB
Buffer
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Method Description Advantages Disadvantages

Atmospheric Bubbling

Bubbling carbon

dioxide gas through

an aqueous solution

of triethylamine at

atmospheric pressure.

Simple setup, suitable

for small-scale

laboratory

preparations.

Slow reaction time (3-

4 hours), inefficient

use of CO2, difficult to

scale up.

Pressurized Reactor

Introducing carbon

dioxide gas under

moderate pressure

(20-25 psi) to a

triethylamine/water

mixture in a closed

system.

Faster reaction time (≤

1 hour), highly

efficient (near-

quantitative yield of

CO2), scalable,

reduces CO2 waste

by ~90%.

Requires specialized

pressure equipment.

Experimental Protocols
Protocol 1: Preparation of 1M TEAB Buffer by
Atmospheric Bubbling
Materials:

Triethylamine (TEA), HPLC grade

Deionized water, HPLC grade

Dry ice (solid carbon dioxide) or a cylinder of carbon dioxide gas

2 L Erlenmeyer flask with a side arm

2 L beaker or flask

Tygon tubing

Magnetic stirrer and stir bar

pH meter

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ice bath

Procedure:

In a fume hood, prepare a 1M aqueous solution of triethylamine. For 1 L of solution, add 139

mL of triethylamine to approximately 800 mL of deionized water in a 2 L beaker. Stir to mix.

Place the beaker in an ice bath and continue stirring.

If using dry ice, carefully add crushed dry ice to the 2 L Erlenmeyer flask. Connect one end

of the Tygon tubing to the side arm of the flask.

If using a CO2 cylinder, connect the tubing to the gas regulator.

Submerge the other end of the tubing into the triethylamine solution, ensuring it reaches the

bottom of the beaker.

Slowly bubble carbon dioxide gas through the solution. The solution will become cloudy and

then clear as the TEAB forms.

Monitor the pH of the solution periodically. Continue bubbling CO2 until the pH reaches 8.5.

[3] This process may take 3-4 hours.[3]

Once the desired pH is reached, stop the flow of CO2.

Transfer the 1M TEAB buffer to a clean, screw-cap bottle.

Store the buffer at 2-8°C.[3]

Protocol 2: Preparation of 1M TEAB Buffer using a
Pressurized Reactor
Materials:

Triethylamine (TEA), HPLC grade

Deionized water, HPLC grade
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Carbon dioxide gas cylinder with regulator

Pressure reactor (e.g., 3 L glass pressure reactor)

Magnetic stirrer and stir bar

Ice bath

Procedure:

In a fume hood, add the required amounts of triethylamine and deionized water to the

pressure reactor to make a 1M solution.

Seal the reactor and place it in an ice-water bath for cooling, while stirring vigorously (>1000

rpm).

Briefly flush the headspace of the reactor with carbon dioxide.

Seal the reactor and charge it to a pressure of 20-25 psi with carbon dioxide.

Continue stirring. The reaction is typically complete within 45-60 minutes, indicated by a

slowing of the gas flow.

After the reaction, vent the excess gas pressure in the fume hood.

Confirm the pH of the solution is approximately 7.6 ± 0.2.

Transfer the prepared 2M TEAB solution to a storage bottle. For a 1M solution, dilute as

necessary with deionized water.

Store the buffer at 2-8°C.

Mandatory Visualization
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Starting Materials

Preparation Steps Final Product

Triethylamine (TEA)

Mix TEA and WaterDeionized Water

Carbon Dioxide (CO2)

Bubble CO2 into MixtureCool Mixture (Ice Bath) Monitor pH 1M TEAB Buffer (pH 8.5)
pH = 8.5

Store at 2-8°C
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Sample Preparation

RP-HPLC Purification

Post-Purification

Crude Oligonucleotide Sample

Dissolve in Water/Buffer

Inject onto C8/C18 Column

Elute with Acetonitrile Gradient
in 0.1M TEAB Buffer

Detect at 260-298 nm

Collect Fractions

Lyophilize to Remove TEAB

Quality Control (e.g., MS)

Purified Oligonucleotide

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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